Cas no 88054-24-4 (Deepoxydeoxynivalenol)

Deepoxydeoxynivalenol structure

Product Name:Deepoxydeoxynivalenol

CAS No:88054-24-4

Molecular Formula:C₁₅H₂₀O₅

Molecular Weight:280.316305160522

CID:723770

PubChem ID:329754841

Deepoxydeoxynivalenol Properties

Names and Identifiers

- Trichotheca-9,12-dien-8-one,3,7,15-trihydroxy-, (3a,7a)-
- DEEPOXYDEOXYNIVALENOL
- Deepoxy-deoxynivalenol solution
- DEEPOXY-DEOXYNIVALENOL, QUANTITY CORRECTED
- de-epoxy deoxynivalenol
- deoxynivalenol de-epoxide
- DOM-1
- (3alpha,7alpha)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one
- (3α,7α)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one (ACI)
- 2,5-Methano-1-benzoxepin, trichotheca-9,12-dien-8-one deriv. (ZCI)
- DOM 1
- MDL： MFCD07364056
- InChIKey： ZACLXWTWERGCLX-MDUHGFIHSA-N
- Inchi： 1S/C15H20O5/c1-7-4-10-15(6-16,13(19)11(7)18)14(3)5-9(17)12(20-10)8(14)2/h4,9-10,12-13,16-17,19H,2,5-6H2,1,3H3/t9-,10-,12+,13-,14+,15-/m1/s1
- SMILES： C([C@]12[C@H](O)C(=O)C(C)=C[C@H]1O[C@@H]1[C@@H](C[C@]2(C1=C)C)O)O

Computed Properties

Exact Mass: 280.13100
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 280.131
Heavy Atom Count: 20
Complexity: 524
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 87A^2

Experimental Properties

LogP: -0.05050
PSA: 86.99000
Refractive Index: 1.602
Boiling Point: 483.3°C at 760 mmHg
Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Solubility: Slightly soluble (3.6 g/l) (25 º C),
Color/Form: 50 μg/mL in acetonitrile
Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),

Deepoxydeoxynivalenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AH84500-1mg	DEEPOXYDEOXYNIVALENOL	88054-24-4	1mg	$915.00	2024-04-19
TRC	D228583-0.5mg	Deepoxydeoxynivalenol	88054-24-4	0.5mg	$ 350.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34135-1ML	Deepoxydeoxynivalenol	88054-24-4	1ml	¥3323.64	2023-10-24

Deepoxydeoxynivalenol Synthesis

Synthetic Circuit 1

97186-99-7

88054-24-4

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol

Reference

Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)

King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Synthetic Circuit 2

97186-97-5

88054-24-4

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc Solvents: Acetic acid
2.1 Reagents: Sodium ethoxide Solvents: Ethanol

Reference

Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)

King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Synthetic Circuit 3

97186-95-3

88054-24-4

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid , Water
2.1 Reagents: Acetic acid , Zinc Solvents: Acetic acid
3.1 Reagents: Sodium ethoxide Solvents: Ethanol

Reference

Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)

King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Synthetic Circuit 4

51481-10-8

88054-24-4

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Acetic anhydride
2.1 Reagents: Hydrogen bromide Solvents: Acetic acid , Water
3.1 Reagents: Acetic acid , Zinc Solvents: Acetic acid
4.1 Reagents: Sodium ethoxide Solvents: Ethanol

Reference

Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)

King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92